Acetamide, N-acetyl-N-[2-(acetylamino)ethyl]-

• IUPAC Name: N-[2-(diacetylamino)ethyl]acetamide
• InChI: InChI=1S/C8H14N2O3/c1-6(11)9-4-5-10(7(2)12)8(3)13/h4-5H2,1-3H3,(H,9,11)
• InChI Key: HRSYISMFWLVXAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCN(C(=O)C)C(=O)C
• Molecular Formula: C8H14N2O3
• DSSTOX Substance ID: DTXSID50336765
• Molecular Weight: 186.21 g/mol
• CAS RN: 137706-80-0

Description

Acetamides are a class of organic compounds that share a common functional group characterized by a carbonyl group (C=O) linked to a nitrogen atom (N). They are derived from acetic acid and are the simplest form of amides.

Synthesis Analysis

The primary amide is formed from NH2, an amino group replacing the carboxylic hydroxyl group. A case in point is acetamide (acetic acid + amide). Low molecular weight amides caused by the formation of hydrogen bonds are soluble in water.

Molecular Structure Analysis

The molecular structure of an acetamide consists of a carbonyl group (C=O) linked to a nitrogen atom (N). This structure is also available as a 2d Mol file or as a computed 3d SD file.

Physical And Chemical Properties Analysis

The physical and chemical properties of acetamides can vary depending on their specific structure. For example, low molecular weight amides caused by the formation of hydrogen bonds are soluble in water.